N-[3-(Isopentyloxy)benzyl]-2-methoxyaniline

• IUPAC Name: 2-methoxy-N-[[3-(3-methylbutoxy)phenyl]methyl]aniline
• InChI: InChI=1S/C19H25NO2/c1-15(2)11-12-22-17-8-6-7-16(13-17)14-20-18-9-4-5-10-19(18)21-3/h4-10,13,15,20H,11-12,14H2,1-3H3
• InChI Key: MRLVPRUXQFFPOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOC1=CC=CC(=C1)CNC2=CC=CC=C2OC
• Molecular Formula: C19H25NO2
• Molecular Weight: 299.4 g/mol

Description

“N-[3-(Isopentyloxy)benzyl]-2-methoxyaniline” is a biochemical used for proteomics research. It has a molecular formula of C19H25NO2 and a molecular weight of 299.41.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of benzylideneaniline compounds, specifically N-(4-bromobenzylidene)-4-methoxyaniline, involve condensation reactions and slow evaporation solution growth techniques. These compounds exhibit orthorhombic crystal systems, confirmed placement of hydrogen atoms through 1H NMR spectral studies, and presence of functional groups identified by Fourier transform infrared and Raman spectral analyses. Their thermal properties and nonlinear optical properties have been studied, indicating potential applications in materials science (Subashini et al., 2021).

Analytical Characterization

N-benzyl-substituted phenethylamines and 5-methoxytryptamines, including compounds based on the N-(2-methoxybenzyl)phenethylamine template, have been extensively characterized using various techniques such as gas chromatography/ion trap mass spectrometry, liquid chromatography/diode array detection, and mass spectral techniques. This comprehensive characterization aids in the differentiation between positional isomers and contributes to forensic toxicology (Brandt et al., 2015).

Molecular Structure and Conformation

Studies on the molecular structure and conformation of related compounds, such as N-2-[3'-(methoxysalicylideneimino)benzyl]-3"-methoxysalicylideneimine, reveal insights into the non-planarity of molecules and the presence of intramolecular hydrogen bonds. This structural information, obtained from single crystal X-ray crystallography and supported by NMR spectroscopy, is essential for understanding the chemical behavior and potential applications of such compounds (Dey et al., 2001).

Electropolymerization Studies

Research into the electropolymerization of related anilines, such as 2-methoxyaniline, has shown that the polymerization process and the resulting product properties depend on the monomer concentration. At low concentrations, phenazinic units are inserted, yielding a redox-type polymer. This study provides valuable insights into the kinetics of the polymerization process and the effect of dimeric additives on polymerization rates, contributing to the field of polymer chemistry (Viva et al., 2002).